5-hydroxy-3,4-dihydroquinazolin-4-one
Description
5-hydroxy-3,4-dihydroquinazolin-4-one is a derivative of quinazolinone . Quinazolinones are considered significant for the synthesis of diverse molecules with physiological significance and pharmacological utilization . They have received attention due to their distinct biopharmaceutical activities .
Synthesis Analysis
Dihydroquinazolin-4 (1H)-one derivatives can be synthesized via a “one-pot” three-component reaction scheme by treating aniline and different aromatic aldehydes with isatoic anhydride in the presence of acetic acid . Another method involves the Michael addition of the amino group of the anthranilamide to the triple bond of the ketoalkyne, generating the enaminone intermediate which upon acid-catalyzed intramolecular cyclization with subsequent C-C bond cleavage affords the final product .Molecular Structure Analysis
Quinazoline is a heterocyclic compound of two fused six-membered simple aromatic rings—benzene and pyrimidine ring . Its oxo-derivative (quinazolinone) is classified into three types according to the position and number of carbonyl group: 2 (1H)quinazolinones, 4 (3H)quinazolinones, and 2,4 (1H,3H)quinazolinedione .Chemical Reactions Analysis
The first quinazoline derivative was synthesized in 1869 by the reaction of cyanogens with anthranilic acid . Many years later quinazoline was obtained by decarboxylation of the 2-carboxy derivative (quinazolinone) which can be synthesized more easily by a different method .Mechanism of Action
While the specific mechanism of action for 5-hydroxy-3,4-dihydroquinazolin-4-one is not explicitly mentioned in the search results, quinazolinone derivatives have been found to exhibit a broad range of pharmacological activities, including antimicrobial, antimalarial, antioxidant, anti-inflammatory, anticonvulsant, antihypertensive, antidiabetic, and antitumor activities .
Future Directions
Molecular hybridization has become a new promising way to treat multifactorial diseases with a single compound that acts on multiple targets . The combination of several functional pharmacophore groups in one molecule can lead to a stronger therapeutic effect due to the ability to bind to several targets and possible synergistic interactions . The quinazoline cycle and hydroxamic acids are unique pharmacophore groups that contribute to the structure of drug agents widely used in medical chemistry . The combination of these pharmacophores in one molecule leads to promising new compounds .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-hydroxy-3,4-dihydroquinazolin-4-one can be achieved through a multi-step process involving the condensation of an anthranilic acid derivative with an aldehyde, followed by cyclization and reduction reactions.", "Starting Materials": [ "2-aminobenzoic acid", "2-hydroxybenzaldehyde", "sodium acetate", "acetic anhydride", "sodium borohydride", "ethanol" ], "Reaction": [ "Step 1: Condensation of 2-aminobenzoic acid with 2-hydroxybenzaldehyde in the presence of sodium acetate and acetic anhydride to form 2-(2-hydroxyphenyl)-3-phenylquinazolin-4(3H)-one.", "Step 2: Cyclization of the intermediate product with sodium acetate in ethanol to form 5-hydroxy-3,4-dihydroquinazolin-4-one.", "Step 3: Reduction of the final product with sodium borohydride in ethanol to yield 5-hydroxy-3,4-dihydroquinazolin-4-one." ] } | |
CAS RN |
135106-44-4 |
Product Name |
5-hydroxy-3,4-dihydroquinazolin-4-one |
Molecular Formula |
C8H6N2O2 |
Molecular Weight |
162.1 |
Purity |
95 |
Origin of Product |
United States |
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